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Compound of Interest

Compound Name: Bis-aminooxy-PEG1

Cat. No.: B1667425

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the chemical properties, safety considerations, and
handling procedures for Bis-aminooxy-PEG1, a bifunctional crosslinker pivotal in
bioconjugation and drug development. The information is intended to ensure its safe and
effective use in a laboratory setting.

Chemical and Physical Properties

Bis-aminooxy-PEG1, also known as 1,2-Bis(aminooxy)ethane, is a short, hydrophilic
polyethylene glycol (PEG) linker containing two terminal aminooxy groups. These reactive
moieties enable the covalent conjugation of molecules containing aldehyde or ketone
functionalities through the formation of a stable oxime bond. This specific and efficient ligation
chemistry is a cornerstone of modern bioconjugation techniques, including the development of
antibody-drug conjugates (ADCS).

Table 1: Physicochemical Properties of Bis-aminooxy-PEG1
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Property Value Source

Chemical Formula C4H12N203 Multiple Suppliers
Molecular Weight ~136.15 g/mol Multiple Suppliers
CAS Number 93460-33-4 Multiple Suppliers
Appearance Varies (typically a solid or oil) General knowledge

Soluble in water and common
Solubility organic solvents such as BroadPharm
DMSO and DMF.

Purity Typically >95% Multiple Suppliers

Safety and Toxicology

A specific Safety Data Sheet (SDS) for Bis-aminooxy-PEGL1 is not readily available in public
databases. However, information from SDSs of structurally related aminooxy-PEG compounds
suggests that it is not classified as a hazardous substance. Nevertheless, as with any chemical
reagent, caution should be exercised.

There is currently no available quantitative toxicological data for Bis-aminooxy-PEG1.
Researchers should handle this compound with the assumption that it is potentially harmful if
ingested, inhaled, or absorbed through the skin.

Table 2: Hazard Identification and Recommended Precautions (Based on Related Compounds)
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o Recommended
Hazard Description .
Precautions
. . Avoid ingestion, inhalation, and
Acute Toxicity No data available.

direct skin contact.

_ _ . Not expected to be a primary
Skin Corrosion/Irritation o
Irritant.

Wear protective gloves and a

lab coat.

Wear safety glasses or

Eye Damage/Irritation May cause eye irritation.
goggles.
) o . Handle in a well-ventilated
Respiratory Sensitization No data available. )
area or a chemical fume hood.
Carcinogenicity No data available. N/A

Handling and Storage

The aminooxy groups in Bis-aminooxy-PEG1 render the molecule highly reactive and

sensitive. Proper handling and storage are critical to maintain its integrity and ensure user

safety.

Key Handling Considerations:

o Reactivity: Aminooxy compounds are known for their high reactivity. It is strongly

recommended to use Bis-aminooxy-PEG1 immediately upon receipt, ideally within one

week.[1]

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.

e Ventilation: Handle the compound in a well-ventilated area. For procedures that may

generate aerosols or dust, a chemical fume hood is recommended.

o Cross-contamination: Avoid contact with aldehydes and ketones outside of the intended

reaction, as this will consume the reactive aminooxy groups.

Storage:
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o Temperature: Store at -20°C in a tightly sealed container.

¢ Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g.,
argon or nitrogen) to minimize degradation from air and moisture.

Experimental Protocols
General Handling and Preparation of Stock Solutions

This protocol outlines the general steps for handling Bis-aminooxy-PEG1 and preparing it for
use in a bioconjugation reaction.

Preparation

Equilibrate Reagent

To room temperature

Open Vial in Controlled Environment

Weigh Required Amount

e.g., DMSO or DMF

Dissolve in Anhydrous Solvent

If not for immediate use

(-20°C, inert das) For immediate use

Usage

Store Stock Solution Use in Conjugation Reaction
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Click to download full resolution via product page
Caption: Workflow for preparing Bis-aminooxy-PEG1 stock solutions.
Methodology:

o Equilibration: Remove the Bis-aminooxy-PEG1 vial from the -20°C freezer and allow it to
equilibrate to room temperature before opening. This prevents condensation of moisture into
the reagent.

o Dispensing: In a controlled environment with low humidity, quickly weigh the desired amount
of the reagent. Due to its reactivity, minimize its exposure to the atmosphere.

o Dissolution: Dissolve the weighed Bis-aminooxy-PEG1 in an anhydrous, water-miscible
organic solvent such as dimethyl sulfoxide (DMSOQO) or dimethylformamide (DMF) to prepare
a stock solution.

o Storage of Stock Solution: If not for immediate use, the stock solution should be stored at
-20°C under an inert gas. Use a syringe with a non-coring needle to withdraw the required
amount for experiments to maintain the inert atmosphere.

Oxime Ligation with an Aldehyde-Containing Molecule

This protocol provides a general method for the conjugation of Bis-aminooxy-PEG1 to a
molecule containing an aldehyde group.

Reactants

Reaction

Incubate
(Room Temperature, 2-4h)

Bis-aminooxy-PEG1
(in solution)

pH6.5-7.5
Optional: Aniline catalyst)

e.g., SEC, Dialysis

Mix Reactants

Purify Conjugate

Aldehyde-Molecule
(in buffer)

Click to download full resolution via product page
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Caption: Experimental workflow for oxime bond formation.
Methodology:
e Prepare Reactants:

o Prepare a solution of the aldehyde-containing molecule in an appropriate amine-free buffer
with a pH between 6.5 and 7.5 (e.g., phosphate-buffered saline).

o Prepare the Bis-aminooxy-PEG1 stock solution as described in section 4.1.
e Reaction:

o Add the Bis-aminooxy-PEG1 stock solution to the solution of the aldehyde-containing
molecule. The molar ratio will depend on the specific application and whether a cross-
linked or singly-conjugated product is desired.

o For some reactions, the addition of a catalyst such as aniline can accelerate the rate of
oxime bond formation.

o Incubate the reaction mixture at room temperature for 2-4 hours with gentle stirring. The
optimal reaction time may vary and should be determined empirically.

e Purification:

o Remove the excess, unreacted Bis-aminooxy-PEG1 and other small molecules from the
reaction mixture.

o Purification can be achieved using techniques such as size-exclusion chromatography
(SEC), dialysis, or tangential flow filtration (TFF), depending on the nature of the
conjugated product.

Logical Relationships in Safety and Handling

The following diagram illustrates the logical flow of considerations for the safe handling of Bis-
aminooxy-PEG1, from procurement to disposal.
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Safe Handling Lifecycle

Procurement & Receipt

Storage
(-20°C, sealed)

Hand"ng ................... i

Handllng Precautions

Experimental Use ‘ Ventllatlon Immediate Use

Waste Disposal

Click to download full resolution via product page

Caption: Decision-making flowchart for safe handling of Bis-aminooxy-PEG1.

Conclusion

Bis-aminooxy-PEG1 is a valuable tool in bioconjugation, but its reactive nature necessitates
careful handling and storage. While it is not classified as a hazardous material based on data
from similar compounds, the lack of specific safety and toxicological data warrants the use of
standard laboratory precautions and appropriate personal protective equipment. By following
the guidelines outlined in this document, researchers can safely and effectively utilize Bis-

aminooxy-PEG1 in their experimental workflows.

© 2025 BenchChem. All rights reserved. 7/8

Tech Support


https://www.benchchem.com/product/b1667425?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667425?utm_src=pdf-body
https://www.benchchem.com/product/b1667425?utm_src=pdf-body
https://www.benchchem.com/product/b1667425?utm_src=pdf-body
https://www.benchchem.com/product/b1667425?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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